1-(Azetidin-3-yl)-3,3-difluoropyrrolidine di-trifluoroacetate

• IUPAC Name: 1-(azetidin-3-yl)-3,3-difluoropyrrolidine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H12F2N2.2C2HF3O2/c8-7(9)1-2-11(5-7)6-3-10-4-6;2*3-2(4,5)1(6)7/h6,10H,1-5H2;2*(H,6,7)
• InChI Key: CRVDURPLDOSVHE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(F)F)C2CNC2.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C11H14F8N2O4
• Molecular Weight: 390.23 g/mol

Description

1-(Azetidin-3-yl)-3,3-difluoropyrrolidine di-trifluoroacetate, also known as ADFPTA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. ADFPTA is a synthetic compound that is used in the development of new drugs and therapies. It is a highly stable compound that has been shown to have promising results in various studies.

Mechanism of Action

1-(Azetidin-3-yl)-3,3-difluoropyrrolidine di-trifluoroacetate works by inhibiting the activity of specific enzymes and proteins in the body. This inhibition can lead to a variety of effects, including the suppression of inflammation and the inhibition of cancer cell growth. The exact mechanism of action of this compound is still being studied, but it is believed to involve the modulation of specific cellular pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on the body. These effects include the modulation of specific cellular pathways, the inhibition of cancer cell growth, and the suppression of inflammation. This compound has also been shown to have a low toxicity profile, making it a promising candidate for further study.

Advantages and Limitations for Lab Experiments

1-(Azetidin-3-yl)-3,3-difluoropyrrolidine di-trifluoroacetate has several advantages for use in lab experiments. It is a highly stable compound that can be easily synthesized and purified. It also has a low toxicity profile, which makes it a safe compound to use in various experiments. However, there are also limitations to the use of this compound in lab experiments. The compound is relatively new, and there is still much to learn about its properties and mechanisms of action. Additionally, the compound may not be effective in all experimental models, and further research is needed to determine its potential uses.

Future Directions

There are several future directions for the study of 1-(Azetidin-3-yl)-3,3-difluoropyrrolidine di-trifluoroacetate. One potential direction is the development of new drugs and therapies based on the properties of this compound. Another direction is the further study of the mechanisms of action of this compound, which could lead to a better understanding of its potential uses. Additionally, the use of this compound in combination with other compounds could lead to the development of more effective treatments for various diseases and conditions.
Conclusion:
This compound is a promising compound that has gained attention in the field of scientific research due to its potential applications in various fields. The compound has been shown to have promising results in the development of new drugs and therapies for various diseases and conditions. Further research is needed to fully understand the properties and mechanisms of action of this compound, but the compound holds great promise for the future of scientific research.

Synthesis Methods

1-(Azetidin-3-yl)-3,3-difluoropyrrolidine di-trifluoroacetate is synthesized through a multi-step process that involves the use of various chemicals and reagents. The synthesis process involves the use of starting materials such as pyrrolidine and trifluoroacetic acid, which are then reacted with other chemicals to produce the final product. The synthesis process is complex and requires careful attention to detail to ensure the purity and quality of the final product.

Scientific Research Applications

1-(Azetidin-3-yl)-3,3-difluoropyrrolidine di-trifluoroacetate has been studied extensively in various scientific fields, including medicinal chemistry, drug discovery, and pharmacology. The compound has shown promising results in the development of new drugs and therapies for various diseases and conditions, including cancer, Alzheimer's disease, and inflammation.